Histone Methyltransferase
  • Bisphenol S
    Bisphenol S
    • Cat. No.:
    • B116728
    • CAS No.:
    • 80-09-1
    • Molecular Formula:
    • C12H10O4S
    • Molecular Weight:
    • 250.27 g/mol
    Description
    Bisphenol S (BPS) can cause female reproductive toxicity according to an independent committee of scientific and health experts.
    4,4'-sulfonyldiphenol is a sulfone that is diphenyl sulfone in which both of th...
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  • PFI-2
    PFI-2
    • Cat. No.:
    • B560162
    • CAS No.:
    • Molecular Formula:
    • C23H25F4N3O3S
    • Molecular Weight:
    • 499.5 g/mol
    Description
    PFI-2 is a a first-in-class, potent, highly selective, and cell-active inhibitor of the methyltransferase activity of SETD7 with IC50 of 2 nM, 500 fold active than (S)-PFI-2.IC50 value: 2 nM [1]Target: SETD7(R)-...
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  • Onametostat
    Onametostat
    • Cat. No.:
    • B608242
    • CAS No.:
    • 2086772-26-9
    • Molecular Formula:
    • C22H23BrN6O2
    • Molecular Weight:
    • 483.4 g/mol
    Description
    Onametostat is an orally available small molecule inhibitor of protein arginine methyltransferase 5 (PRMT5), with potential antiproliferative and antineoplastic activities. Upon oral administration,onametostat s...
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  • JQEZ5
    JQEZ5
    • Cat. No.:
    • B608254
    • CAS No.:
    • Molecular Formula:
    • C30H38N8O2
    • Molecular Weight:
    • 542.7 g/mol
    Description
    JQEZ5 is an inhibitor of EZH2 lysine methyltransferase (IC50 = 11.1 nM), the enzymatic subunit of polycomb repressive complex 2 (PRC2). It inhibits colony formation of primary human CD34+ chronic myelogenous leu...
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  • AMI-1
    AMI-1
    • Cat. No.:
    • B1667047
    • CAS No.:
    • 20324-87-2
    • Molecular Formula:
    • C21H14N2Na2O9S2
    • Molecular Weight:
    • 548.5 g/mol
    Description
    AMI-1 is a potent and selective arginine methyltransferase inhibitor, is also a potent scavenger of NADPH-oxidase-derived superoxide. AMI-1 can modulate nuclear receptor-regulated transcription from estrogen a...
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  • CSV0C018875 hydrochloride
    CSV0C018875 hydrochloride
    • Cat. No.:
    • B1669651
    • CAS No.:
    • Molecular Formula:
    • C18H18Cl2N2O
    • Molecular Weight:
    • 349.3 g/mol
    Description
    CSV0C018875 Hydrochloride is a novel G9a (EHMT2) inhibitor, binding tightly inside the active site cavity of G9a, inhibiting the activity of G9a in both enzyme and cell based assays with much lesser toxicity tha...
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  • Tulmimetostat
    Tulmimetostat
    • Cat. No.:
    • B10856435
    • CAS No.:
    • 2567686-02-4
    • Molecular Formula:
    • C28H36ClN3O5S
    • Molecular Weight:
    • 562.1 g/mol
    Description
    Tulmimetostat is under investigation in clinical trial NCT05467748 (EZH2 Inhibitor, Tulmimetostat, and PD-1 Blockade for Treatment of Advanced Non-small Cell Lung Cancer).
    Tulmimetostat is an orally available...
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  • Prmt4-IN-2
    Prmt4-IN-2
    • Cat. No.:
    • B12382182
    • CAS No.:
    • Molecular Formula:
    • C23H29N7O
    • Molecular Weight:
    • 419.5 g/mol
    Description
    Prmt4-IN-2 is a useful research compound. Its molecular formula is C23H29N7O and its molecular weight is 419.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Prmt4-IN-2 suitable for many re...
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  • UNC8153 TFA
    UNC8153 TFA
    • Cat. No.:
    • B13909994
    • CAS No.:
    • Molecular Formula:
    • C35H38F3N5O7
    • Molecular Weight:
    • 697.7 g/mol
    Description
    UNC8153 TFA is a useful research compound. Its molecular formula is C35H38F3N5O7 and its molecular weight is 697.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality UNC8153 TFA suitable for ma...
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  • Prmt5-IN-37
    Prmt5-IN-37
    • Cat. No.:
    • B15589400
    • CAS No.:
    • Molecular Formula:
    • C21H15F4N5O2
    • Molecular Weight:
    • 445.4 g/mol
    Description
    Prmt5-IN-37 is a useful research compound. Its molecular formula is C21H15F4N5O2 and its molecular weight is 445.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Prmt5-IN-37 suitable for ma...
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